Cas no 1029763-84-5 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide
• CAS No: 1029763-84-5
• MF: C₂₂H₃₀N₄O₄
• MW: 414.498005390167
• CID: 5382495
• Update Time: 2025-06-03

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-Dimethoxyphenyl)methyl]-2-[[2-(hexahydro-1H-azepin-1-yl)-6-methyl-4-pyrimidinyl]oxy]acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide

• Inchi： 1S/C22H30N4O4/c1-16-13-20(25-22(24-16)26-11-6-4-5-7-12-26)30-15-19(27)23-14-17-9-8-10-18(28-2)21(17)29-3/h8-10,13H,4-7,11-12,14-15H2,1-3H3,(H,23,27)
• InChI Key： CDIOUMVEKKBSOO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1OC)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.98±0.46(Predicted)

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide

Comprehensive Overview of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide (CAS No. 1029763-84-5)

In the realm of pharmaceutical and organic chemistry, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide (CAS No. 1029763-84-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrimidine core and azepane moiety, represents a promising candidate for research in drug discovery and development. Its molecular formula and intricate architecture make it a subject of interest for scientists exploring small-molecule therapeutics and kinase inhibitors.

The compound's CAS number 1029763-84-5 serves as a critical identifier in chemical databases, facilitating its study and commercialization. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its N-[(2,3-dimethoxyphenyl)methyl]acetamide side chain, which may influence receptor binding affinity. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such compounds, as they align with the growing demand for precision medicine and targeted therapies.

From a synthetic perspective, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its azepan-1-yl group introduces conformational flexibility, while the dimethoxyphenyl segment may enhance solubility and bioavailability. These attributes are frequently discussed in forums focusing on structure-activity relationships (SAR) and lead optimization, making the compound a recurring topic in academic and industrial research.

The rise of personalized medicine and biomarker-driven therapies has also spurred curiosity about compounds like CAS No. 1029763-84-5. Its potential applicability in neurodegenerative diseases or metabolic disorders is often hypothesized, though rigorous clinical validation remains pending. Online searches for "pyrimidine-based drug candidates" or "acetamide derivatives in pharmacology" frequently highlight this molecule, reflecting its relevance in contemporary scientific discourse.

In addition to its pharmacological potential, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide is a testament to advancements in organic synthesis techniques. Modern methodologies such as microwave-assisted synthesis and flow chemistry have streamlined the production of complex molecules like this one, addressing challenges related to yield and purity. These innovations resonate with the broader scientific community's emphasis on green chemistry and sustainable manufacturing.

As the pharmaceutical industry continues to prioritize novel drug targets and mechanistic studies, compounds with CAS No. 1029763-84-5 are likely to remain at the forefront of exploratory research. Their integration into high-throughput screening platforms and virtual compound libraries underscores their utility in accelerating drug development pipelines. For researchers and stakeholders, understanding the nuances of such molecules is essential for navigating the evolving landscape of biopharmaceutical innovation.

In summary, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[(2,3-dimethoxyphenyl)methyl]acetamide (CAS No. 1029763-84-5) embodies the intersection of chemical ingenuity and therapeutic potential. Its study not only advances fundamental knowledge but also aligns with global healthcare trends emphasizing disease-specific solutions and molecular precision. As scientific inquiry progresses, this compound may well emerge as a cornerstone in the next generation of bioactive small molecules.